Cas no 2034385-93-6 (5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide
• CAS No: 2034385-93-6
• MF: C₁₂H₁₃N₅O₃S₂
• MW: 339.393318891525
• CID: 6298718
• PubChem ID: 119104947
• Update Time: 2025-06-08

5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide
• 5-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-sulfonamide
• F6559-3385
• 5-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-sulfonamide
• 2034385-93-6
• CHEMBL5023136
• AKOS026698545
• 5-methyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C12H13N5O3S2/c1-8-3-4-11(21-8)22(18,19)14-6-10-15-12(16-20-10)9-5-13-17(2)7-9/h3-5,7,14H,6H2,1-2H3
• InChI Key： MBZLHIGOWUFSTM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC1=NC(C2C=NN(C)C=2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 339.04598164g/mol
• Monoisotopic Mass: 339.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 140Ų

Additional information on 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide

Introduction to 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide (CAS No. 2034385-93-6)

5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide (CAS No. 2034385-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiophene sulfonamides and is characterized by its unique structural features, which include a thiophene ring, a sulfonamide group, and a substituted 1,2,4-oxadiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various pharmacological studies.

The sulfonamide group is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide, the sulfonamide moiety is expected to contribute to its potential therapeutic effects by interacting with specific biological targets. Recent research has shown that sulfonamides can modulate various signaling pathways involved in inflammation and cancer progression, making them valuable leads for drug discovery.

The thiophene ring is another key structural element of this compound. Thiophenes are heterocyclic compounds that are widely used in the design and synthesis of bioactive molecules due to their favorable physicochemical properties and biological activities. The presence of a thiophene ring in 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide enhances its lipophilicity and membrane permeability, which are crucial for achieving optimal bioavailability and cellular uptake. Additionally, thiophenes have been reported to exhibit antioxidant and anti-inflammatory effects, further supporting the potential therapeutic applications of this compound.

The 1,2,4-oxadiazole moiety is a versatile heterocyclic system that has gained considerable interest in medicinal chemistry due to its ability to enhance the potency and selectivity of bioactive molecules. In 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}thiophene-2-sulfonamide, the 1,2,4-oxadiazole ring is substituted with a 1-methylpyrazole group, which adds an additional layer of complexity and functionality to the molecule. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The combination of these functional groups in 5-methyl-N-{3-(1-methyl-1H-pyrazol-4-y l)-1 ,2 ,4 -ox adiazo l -5 -ylmeth yl}th iophe ne -2 -s ulfon amide suggests that it may have a multifaceted mechanism of action that could be beneficial for treating complex diseases.

Recent studies have explored the pharmacological profile of 5-methyl-N-{3-(1-methyl - 1 H -py razo l - 4 - yl) - 1 , 2 , 4 - ox adiazo l - 5 - ylmeth yl}th iophe ne - 2 - sulfo namide in various preclinical models. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study reported that 5-methyl-N-{3-(1-methyl - 1 H -py razo l - 4 - yl) - 1 , 2 , 4 - ox adiazo l - 5 - ylmeth yl}th iophe ne - 2 - sulfo namide has significant antiproliferative effects on cancer cells by inducing apoptosis and cell cycle arrest.

The unique structural features of 5-methyl-N-{3-(1-methyl - 1 H -py razo l - 4 - yl) - 1 , 2 , 4 - ox adiazo l - 5 - ylmeth yl}th iophe ne - 2 - sulfo namide also make it an attractive candidate for further optimization through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations can be employed to predict the binding modes and interactions of this compound with its target proteins. These insights can guide the rational design of more potent and selective analogs with improved pharmacokinetic properties.

In conclusion, 5-methyl-N-{3-(1-methyl - 1 H -py razo l - 4 - yl) - 1 , 2 , 4 - ox adiazo l - 5 - ylmeth yl}th iophe ne - 2 - sulfo namide (CAS No. 2034385-93-6) represents a promising lead compound in the field of medicinal chemistry. Its multifaceted biological activities and favorable physicochemical properties make it a valuable candidate for further preclinical and clinical investigations. Ongoing research efforts aim to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.